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A detailed comparison for researchers and dental professionals on the mechanical properties

of a leading chairside reline material against the industry-standard denture base resin.

This guide provides an objective analysis of the flexural strength of New Truliner®, a PEMA-

based hard denture relining material, in comparison to conventional heat-cured

polymethylmethacrylate (PMMA), the gold standard for denture bases. The data presented is

compiled from scientific studies to assist researchers, scientists, and drug development

professionals in understanding the material properties crucial for dental applications.

Quantitative Analysis of Flexural Strength
The flexural strength, a critical measure of a material's resistance to fracture when subjected to

bending forces, is a key determinant of a denture's clinical longevity. The following table

summarizes the flexural strength of conventional heat-cured PMMA before and after being

relined with different materials, including New Truliner®. It is important to note that studies

typically evaluate the strength of a repaired or relined denture base rather than a solid

specimen of the reline material itself.
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Material Group
Mean Flexural Strength
(MPa)

Standard Deviation (MPa)

Intact Heat-Cured PMMA

(Control)
86.51 1.08

PMMA Relined with New

Truliner®
63.73 3.64

PMMA Relined with

Autopolymerizing Acrylic
59.81 1.50

PMMA Relined with Denture

Base Material
77.90 1.93

Data sourced from a comparative study on relined denture base materials[1][2].

The data indicates that the process of relining a heat-cured denture base with any material can

decrease its overall flexural strength compared to the original, intact material[1][2]. However,

the performance of different relining materials varies.

Experimental Protocols
The following is a detailed methodology for a typical three-point bending test used to determine

the flexural strength of dental polymers, based on protocols described in the literature[3][4].

Specimen Preparation:

Fabrication of PMMA Specimens: Rectangular specimens of heat-cured PMMA are

fabricated according to the manufacturer's instructions. A common dimension for these

specimens is 63mm x 10mm x 3mm[4].

Relining Procedure (for test groups): For specimens to be tested with a reline material, they

are sectioned and a space is created for the reline material. The reline material, such as New

Truliner®, is then applied according to the manufacturer's instructions and allowed to cure.

Finishing and Polishing: All specimens are finished and polished using a standardized

procedure with progressively finer grit sandpapers to ensure a smooth surface and eliminate
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stress concentrators[3].

Storage: Prior to testing, all specimens are stored in distilled water at 37°C for a specified

period, often 43±2 hours, to simulate oral conditions[3][4].

Three-Point Bending Test:

Apparatus: A universal testing machine is used to perform a three-point bending test.

Test Setup: Each specimen is positioned on two supports with a specific distance between

them. A load is then applied to the center of the specimen by a loading plunger.

Loading Conditions: The load is applied at a constant crosshead speed, typically 5 mm/min,

until the specimen fractures[3].

Data Acquisition: The maximum load required to fracture the specimen is recorded. The

flexural strength is then calculated using the appropriate formula that takes into account the

fracture load, the distance between the supports, and the dimensions of the specimen.

Visualizing the Experimental Workflow
The following diagram illustrates the typical workflow for evaluating the flexural strength of

relined denture base materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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